N-(5-chloro-2-methoxyphenyl)-2-((1-(2-hydroxyethyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[[1-(2-hydroxyethyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C16H16ClN5O4S/c1-26-12-3-2-9(17)6-11(12)19-13(24)8-27-16-20-14-10(15(25)21-16)7-18-22(14)4-5-23/h2-3,6-7,23H,4-5,8H2,1H3,(H,19,24)(H,20,21,25)
• InChI Key: GVCCLKKWEIMREU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NC3=C(C=NN3CCO)C(=O)N2
• Molecular Formula: C16H16ClN5O4S
• Molecular Weight: 409.8 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-((1-(2-hydroxyethyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H16ClN5O4S and its molecular weight is 409.85. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-2-methoxyphenyl)-2-((1-(2-hydroxyethyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-2-methoxyphenyl)-2-((1-(2-hydroxyethyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

The synthesis of derivatives related to the specified chemical structure has been investigated for their potential as anticancer agents. For instance, Al-Sanea et al. (2020) explored the design and synthesis of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, where different aryloxy groups were attached to the C2 of the pyrimidine ring. These compounds were tested for their anticancer activity on 60 cancer cell lines, revealing appreciable cancer cell growth inhibition against eight cancer cell lines, highlighting their potential as novel anticancer agents (Al-Sanea et al., 2020).

Computational and Pharmacological Evaluation

Faheem (2018) conducted computational and pharmacological evaluations of heterocyclic 1,3,4-oxadiazole and pyrazole novel derivatives for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. This research involved docking against targets including epidermal growth factor receptor (EGFR) and cyclooxygenase-2 (COX-2), demonstrating the multifaceted biological activities of these compounds and suggesting a potential for further exploration in therapeutic applications (Faheem, 2018).

Chemical Reactivity and Biological Evaluation

Research into the chemical reactivity and biological evaluation of novel derivatives has also been explored. Farouk et al. (2021) investigated the chemical behavior of specific pyrimidine compounds towards primary and heterocyclic amines, leading to the synthesis of compounds with potential biological activity. This study underscores the importance of chemical modifications in enhancing the biological efficacy of these molecules (Farouk et al., 2021).